Cas no 4654-63-1 ((2-chlorophenyl)methylurea)

• Product Name: (2-chlorophenyl)methylurea
• CAS No: 4654-63-1
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD01314628
• CID: 1517562
• PubChem ID: 1484506
• Update Time: 2025-06-08

(2-chlorophenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorobenzyl)urea
• [(2-chlorophenyl)methyl]urea
• SCHEMBL625881
• G37297
• Z198194806
• SMR000334809
• HMS2628G24
• AKOS000162602
• 7M-757
• CHEMBL1890654
• (2-chlorophenyl)methylurea
• N-(2-chlorobenzyl)urea
• 4654-63-1
• F1967-1589
• EN300-69104
• MFCD01314628
• MLS000694943

• MDL： MFCD01314628
• Inchi： 1S/C8H9ClN2O/c9-7-4-2-1-3-6(7)5-11-8(10)12/h1-4H,5H2,(H3,10,11,12)
• InChI Key： HHMVBUXOIGWQAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(N)=O

Computed Properties

• Exact Mass: 184.04047
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 316.3±34.0 °C at 760 mmHg
• Flash Point: 145.1±25.7 °C
• PSA: 55.12
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2-chlorophenyl)methylurea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-chlorophenyl)methylurea

Introduction to (2-chlorophenyl)methylurea (CAS No. 4654-63-1)

(2-chlorophenyl)methylurea, with the chemical formula C₇H₆ClN₂O, is a significant compound in the realm of pharmaceutical and agrochemical research. Its CAS number, CAS No. 4654-63-1, uniquely identifies it in scientific literature and databases, facilitating precise referencing and research continuity. This compound has garnered attention due to its versatile applications and the potential it holds for developing novel therapeutic agents.

The structure of (2-chlorophenyl)methylurea consists of a chlorobenzene ring linked to a urea moiety. This particular arrangement imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the chlorine atom on the phenyl ring enhances its reactivity, enabling various functionalization strategies that are crucial for drug development.

In recent years, researchers have been exploring the pharmacological properties of derivatives of (2-chlorophenyl)methylurea. Studies have indicated that modifications to its molecular structure can lead to compounds with enhanced biological activity. For instance, investigations into its potential as an intermediate in the synthesis of kinase inhibitors have shown promising results in preclinical trials. These inhibitors are being developed to target various forms of cancer by inhibiting aberrant signaling pathways.

The agrochemical industry has also recognized the significance of (2-chlorophenyl)methylurea. Its derivatives have been tested as potential herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants and fungi. Such applications could offer new solutions to pest management and crop protection, addressing the growing demand for sustainable agricultural practices.

One of the most intriguing aspects of (2-chlorophenyl)methylurea is its role in developing next-generation materials. Researchers are investigating its use in creating advanced polymers and coatings that exhibit improved durability and resistance to environmental stressors. These materials could find applications in automotive, aerospace, and construction industries, where performance and longevity are critical.

The synthesis of (2-chlorophenyl)methylurea involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advances in catalytic processes have made it possible to produce this compound more efficiently, reducing both costs and environmental impact. Such improvements are essential for scaling up production for industrial applications.

The safety profile of (2-chlorophenyl)methylurea is another area of active research. While it is not classified as a hazardous substance under current regulations, understanding its toxicological properties is crucial for safe handling and disposal. Studies have focused on its potential effects on human health and the environment, aiming to establish guidelines that minimize risks while maximizing benefits.

In conclusion, (2-chlorophenyl)methylurea (CAS No. 4654-63-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties make it a valuable building block for developing innovative solutions across multiple industries. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific and technological progress.